N-{3-[(benzylamino)carbonyl]phenyl}-2-fluorobenzamide

• IUPAC Name: N-[3-(benzylcarbamoyl)phenyl]-2-fluorobenzamide
• InChI: InChI=1S/C21H17FN2O2/c22-19-12-5-4-11-18(19)21(26)24-17-10-6-9-16(13-17)20(25)23-14-15-7-2-1-3-8-15/h1-13H,14H2,(H,23,25)(H,24,26)
• InChI Key: WFZXBIURYUULCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C21H17FN2O2
• Molecular Weight: 348.4 g/mol

Description

N-{3-[(benzylamino)carbonyl]phenyl}-2-fluorobenzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as BFA and is used in various biological experiments due to its unique properties. BFA has been found to have a wide range of applications in the field of scientific research, making it a popular choice for researchers worldwide. In

Mechanism of Action

The mechanism of action of N-{3-[(benzylamino)carbonyl]phenyl}-2-fluorobenzamide is related to its ability to inhibit the transport of proteins from the endoplasmic reticulum to the Golgi apparatus. BFA binds to a protein called ADP-ribosylation factor 1 (ARF1), which is required for the formation of COPI-coated vesicles that transport proteins from the endoplasmic reticulum to the Golgi apparatus. By binding to ARF1, BFA prevents the formation of COPI-coated vesicles, thereby inhibiting protein transport.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{3-[(benzylamino)carbonyl]phenyl}-2-fluorobenzamide are related to its ability to inhibit protein transport. BFA has been found to cause the disassembly of the Golgi apparatus and the redistribution of Golgi enzymes to the endoplasmic reticulum. This redistribution of Golgi enzymes can lead to the accumulation of certain proteins in the endoplasmic reticulum, leading to cellular stress and apoptosis.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using N-{3-[(benzylamino)carbonyl]phenyl}-2-fluorobenzamide in lab experiments is its ability to inhibit protein transport. This property makes BFA an essential tool in the study of protein trafficking. However, one of the limitations of using BFA is its toxicity. BFA has been found to be toxic to cells at high concentrations, making it essential to use it in small concentrations to avoid cell death.

Future Directions

For the use of BFA in scientific research include the study of the role of protein trafficking in the development of diseases and the development of new drugs that target protein trafficking as a therapeutic approach.

Scientific Research Applications

N-{3-[(benzylamino)carbonyl]phenyl}-2-fluorobenzamide has been found to have a wide range of applications in the field of scientific research. One of the most significant applications of BFA is in the study of protein trafficking. BFA has been found to inhibit the transport of proteins from the endoplasmic reticulum to the Golgi apparatus, making it an essential tool in the study of protein trafficking.